Cas no 2029778-04-7 (1,1,1-trifluoro-3,5,5-trimethylhexane-2,4-dione)

• Product Name: 1,1,1-trifluoro-3,5,5-trimethylhexane-2,4-dione
• CAS No: 2029778-04-7
• MF: C₉H₁₃F₃O₂
• MW: 210.193533658981
• CID: 5901872
• PubChem ID: 129739784
• Update Time: 2025-05-20

1,1,1-trifluoro-3,5,5-trimethylhexane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3,5,5-trimethylhexane-2,4-dione
• EN300-1127334
• 2029778-04-7
• 5,5-dimethyl-1,1,1-trifluoro-methylhexane-2,4-dione

• Inchi： 1S/C9H13F3O2/c1-5(6(13)8(2,3)4)7(14)9(10,11)12/h5H,1-4H3
• InChI Key： KJAWXUIOQWYRBO-UHFFFAOYSA-N
• SMILES： FC(C(C(C)C(C(C)(C)C)=O)=O)(F)F

Computed Properties

• Exact Mass: 210.08676414g/mol
• Monoisotopic Mass: 210.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.1Ų

Additional information on 1,1,1-trifluoro-3,5,5-trimethylhexane-2,4-dione

Chemical Profile of 1,1,1-trifluoro-3,5,5-trimethylhexane-2,4-dione (CAS No. 2029778-04-7)

1,1,1-trifluoro-3,5,5-trimethylhexane-2,4-dione, identified by the Chemical Abstracts Service Number (CAS No.) 2029778-04-7, is a fluorinated ketone derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry due to its unique structural and electronic properties. The compound features a trifluoromethyl group and multiple alkyl substituents, which contribute to its distinct reactivity and potential applications in various chemical transformations.

The molecular structure of 1,1,1-trifluoro-3,5,5-trimethylhexane-2,4-dione consists of a six-carbon backbone with a trifluoromethyl group attached to the first carbon and two methyl groups on the third carbon. Additionally, there are two carbonyl groups located at the second and fourth carbon positions. This arrangement results in a highly electron-withdrawing effect due to the presence of the trifluoromethyl group and the carbonyl groups, making the compound a versatile intermediate in synthetic chemistry.

In recent years, 1,1,1-trifluoro-3,5,5-trimethylhexane-2,4-dione has been explored for its utility in the synthesis of complex organic molecules. The trifluoromethyl group is particularly valuable in pharmaceutical applications due to its ability to enhance metabolic stability and binding affinity towards biological targets. This has led to its incorporation in the development of novel drug candidates targeting various diseases.

One of the most compelling aspects of 1,1,1-trifluoro-3,5,5-trimethylhexane-2,4-dione is its role as a building block in the synthesis of fluorinated heterocycles. Fluorinated heterocycles are increasingly important in medicinal chemistry due to their enhanced pharmacokinetic properties. Researchers have utilized this compound to construct fused ring systems such as pyrroles and indoles, which are common motifs in biologically active molecules. The electron-withdrawing nature of the trifluoromethyl group helps to modulate the reactivity of these heterocycles during functionalization.

Recent studies have also highlighted the compound's potential in materials science. The combination of fluorine atoms and methyl groups imparts unique physicochemical properties such as low surface tension and high thermal stability. These characteristics make 1,1,1-trifluoro-3,5,5-trimethylhexane-2,4-dione a promising candidate for applications in liquid crystals and advanced polymers. The ability to fine-tune these properties through structural modifications offers exciting opportunities for developing next-generation materials.

The synthesis of 1,1,1-trifluoro-3,5,5-trimethylhexane-2,4-dione typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include Friedel-Crafts acylation followed by fluorination and subsequent functional group transformations. Advances in catalytic methods have enabled more efficient and scalable production processes for this compound.

In pharmaceutical research, 1 , 1 , 1 - trifluoro - 3 , 5 , 5 - trimethylhexane - 2 , 4 - dione has been investigated for its potential as an intermediate in the synthesis of protease inhibitors. Proteases play critical roles in various biological pathways and are key targets for antiviral and anticancer drugs. The trifluoromethyl group's ability to improve binding interactions with protease active sites makes this compound a valuable tool in drug design.

Another area where CAS No.2029778-04-7 has shown promise is in the development of agrochemicals. Fluorinated compounds often exhibit enhanced pest resistance and environmental stability. Researchers have explored derivatives of this ketone as precursors to novel herbicides and fungicides that offer improved efficacy while minimizing ecological impact.

The electronic properties of CAS No2029778-04-7, particularly its high dipole moment due to the electronegativity difference between carbon and fluorine atoms, make it an interesting candidate for organic electronic applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. By incorporating this compound into conjugated polymers, scientists aim to develop more efficient light-emitting materials with broader color ranges.

From a computational chemistry perspective, theoretical studies on CAS No2029778-04-7 have provided insights into its reactivity mechanisms using density functional theory (DFT) calculations. These studies help predict reaction outcomes and optimize synthetic pathways by understanding electronic structure influences on chemical behavior.

The growing demand for fluorinated compounds has spurred innovation in green chemistry approaches for their synthesis, including catalytic processes that reduce waste generation.* Researchers are exploring biocatalytic methods using enzymes* as selective tools* to introduce fluorine atoms* while maintaining high yields* without harsh reagents.* This aligns with global efforts* toward sustainable chemical manufacturing practices.*